1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile

• IUPAC Name: 1-[(1-propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile
• InChI: InChI=1S/C10H12N6/c1-8(2)16-4-3-9(13-16)6-15-7-12-10(5-11)14-15/h3-4,7-8H,6H2,1-2H3
• InChI Key: QZTAUUKTBIFOQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)CN2C=NC(=N2)C#N
• Molecular Formula: C10H12N6
• Molecular Weight: 216.24 g/mol

Description

1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile, also known as PPZ, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile has been extensively studied for its potential applications in various scientific research fields. One of the most promising applications of 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile is its use as a fungicide in agriculture. 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile has been shown to effectively control various fungal diseases in crops, including powdery mildew, rust, and downy mildew. Additionally, 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile has been studied for its potential applications in cancer treatment, as it has been shown to inhibit cancer cell growth in vitro.

Mechanism of Action

1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile exerts its fungicidal and anticancer effects through its ability to inhibit the activity of a key enzyme, cytochrome P450. This enzyme is involved in the biosynthesis of ergosterol in fungi and cholesterol in humans, making it a promising target for the development of fungicides and anticancer drugs.
Biochemical and Physiological Effects:
1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile has been shown to have minimal toxicity in humans and animals, making it a promising candidate for further research and development. However, some studies have reported potential adverse effects of 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile on the liver and kidneys at high doses.

Advantages and Limitations for Lab Experiments

1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile has several advantages for use in laboratory experiments, including its low toxicity, ease of synthesis, and broad spectrum of activity against various fungal species. However, its limited solubility in water can pose challenges for some experiments, and its potential adverse effects at high doses must be taken into consideration.

Future Directions

There are several potential future directions for research on 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile. One promising area of research is the development of 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile-based fungicides with improved efficacy and reduced environmental impact. Additionally, further studies are needed to fully understand the molecular mechanisms underlying 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile's anticancer effects and to develop 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile-based anticancer drugs with improved specificity and reduced toxicity. Finally, research on the potential adverse effects of 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile at high doses is needed to ensure its safe use in various applications.
In conclusion, 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile has shown great potential in various scientific research fields, including agriculture and cancer treatment. Its ease of synthesis and low toxicity make it a promising candidate for further research and development. However, its limitations and potential adverse effects must be taken into consideration, and further research is needed to fully understand its mechanisms of action and potential applications.

Synthesis Methods

1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile can be synthesized through a multistep process involving the reaction of 1,2,4-triazole-3-carboxylic acid with 1-bromo-3-chloropropane, followed by the reaction with 1-propan-2-ylpyrazole-3-carbaldehyde to yield 1-[(1-Propan-2-ylpyrazol-3-yl)methyl]-1,2,4-triazole-3-carbonitrile. The synthesis process is relatively straightforward and can be performed using standard laboratory equipment.